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Compound of Interest

Compound Name: 1,1'-Ferrocenedicarboxylic acid

Cat. No.: B072631 Get Quote

An In-depth Technical Guide to 1,1'-
Ferrocenedicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1'-Ferrocenedicarboxylic acid, an organoiron compound with the formula Fe(C₅H₄CO₂H)₂,

is a key derivative of ferrocene. Its unique sandwich structure, comprising two carboxylated

cyclopentadienyl rings bound to a central iron atom, imparts a range of interesting chemical

and electrochemical properties. This technical guide provides a comprehensive overview of the

physical and chemical properties of 1,1'-ferrocenedicarboxylic acid, detailed experimental

protocols for its synthesis and analysis, and logical workflows for its preparation, making it a

valuable resource for professionals in research, chemical synthesis, and drug development. Its

utility as a versatile building block in the synthesis of functionalized ferrocene derivatives

makes it a compound of significant interest in materials science and medicinal chemistry.[1][2]

Physicochemical Properties
1,1'-Ferrocenedicarboxylic acid is a yellow to dark brown crystalline powder.[1] It is a stable

compound under normal conditions but is incompatible with strong oxidizing agents.[3] The

physical and chemical properties are summarized in the tables below.
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General and Physical Properties
Property Value Reference(s)

Molecular Formula C₁₂H₁₀FeO₄ [4]

Molar Mass 274.05 g/mol [4]

Appearance Yellow to dark brown powder [1]

Melting Point >300 °C (decomposes) [4]

Density 1.769 g/cm³ [2] (Wikipedia)

Solubility

Insoluble in water and

common organic solvents.

Soluble in dimethyl sulfoxide

(DMSO), dimethylformamide

(DMF), methanol/water

mixtures, and aqueous alkali.

[4]

Spectroscopic Properties
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (300.1 MHz, DMSO-d₆, 300 K): δ 4.45 (m, 4H, Cp-H), 4.69 (m, 4H, Cp-H), 12.29 (br

s, 2H, COOH).[4]

¹³C{¹H} NMR (75.5 MHz, DMSO-d₆, 300 K): δ 71.4 (br s, C²,⁵), 72.6 (C³,⁴), 73.4 (C¹), 171.3

(br s, C=O).[4]

Infrared (IR) Spectroscopy

While a detailed peak table is not readily available in the literature, the IR spectrum of 1,1'-
ferrocenedicarboxylic acid is expected to show characteristic absorptions for the O-H stretch

of the carboxylic acid (a broad band typically in the range of 2500-3300 cm⁻¹), the C=O stretch

of the carboxylic acid (a strong, sharp band around 1700 cm⁻¹), and various C-H and C-C

stretching and bending vibrations of the cyclopentadienyl rings.

UV-Vis Spectroscopy
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Specific UV-Vis absorption maxima for 1,1'-ferrocenedicarboxylic acid are not widely

reported. Ferrocene and its derivatives typically exhibit characteristic absorptions in the UV-Vis

region. The spectrum is expected to show bands related to d-d transitions of the iron center

and π-π* transitions of the cyclopentadienyl rings.

Mass Spectrometry

Electron Ionization (EI-MS): The mass spectrum shows a molecular ion peak (M⁺) at m/z

274, corresponding to the molecular weight of the compound.[5]

Experimental Protocols
Synthesis of 1,1'-Ferrocenedicarboxylic Acid
Two primary methods for the synthesis of 1,1'-ferrocenedicarboxylic acid are prevalent in the

literature: the hydrolysis of 1,1'-bis(ethoxycarbonyl)ferrocene and the oxidation of 1,1'-

diacetylferrocene.

Method 1: Hydrolysis of 1,1'-Bis(ethoxycarbonyl)ferrocene[4]

This method involves the saponification of the diethyl ester of 1,1'-ferrocenedicarboxylic
acid.

Materials:

1,1'-Bis(ethoxycarbonyl)ferrocene

Ethanol (EtOH)

Sodium hydroxide (NaOH)

Water

Concentrated hydrochloric acid (HCl)

Procedure:

Dissolve 1,1'-bis(ethoxycarbonyl)ferrocene in hot ethanol.
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Prepare a hot aqueous solution of sodium hydroxide.

Add the hot NaOH solution to the ethanolic solution of the ferrocene diester.

Heat the reaction mixture at 70-75 °C for 2 hours. An orange solid will precipitate.

After cooling, filter the reaction mixture.

Acidify the filtrate with concentrated hydrochloric acid to a pH of 1-2 to precipitate the

crude 1,1'-ferrocenedicarboxylic acid.

Collect the yellow precipitate by suction filtration and wash with water.

The crude product can be further purified by recrystallization.

Method 2: Oxidation of 1,1'-Diacetylferrocene[3]

This method utilizes a haloform-type reaction to oxidize the acetyl groups to carboxylic acids.

Materials:

1,1'-Diacetylferrocene

Sodium hypochlorite (NaClO) solution (10% mass fraction)

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Procedure:

In a light-protected vessel, dissolve 1,1'-diacetylferrocene in a 10% NaClO solution.

Heat the mixture at 50 °C for 1 hour, then increase the temperature to 95 °C and stir for

another hour.

Cool the mixture and add an additional portion of 10% NaClO solution, followed by

continued stirring.
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Filter the hot solution.

Acidify the filtrate with concentrated hydrochloric acid to a pH of 1-2 to precipitate the

crude product.

Collect the precipitate by suction filtration.

Purification by Recrystallization
Procedure:

Dissolve the crude 1,1'-ferrocenedicarboxylic acid in a minimal amount of a suitable hot

solvent, such as a mixture of methanol and water or by dissolving in a dilute aqueous

NaOH solution followed by filtration.

If dissolved in NaOH, re-precipitate the purified acid by adding concentrated HCl until the

pH is 1-2.

Allow the solution to cool slowly to facilitate the formation of well-defined crystals.

Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

under vacuum.[3]

Determination of Melting Point
The melting point of 1,1'-ferrocenedicarboxylic acid is determined using a standard capillary

melting point apparatus.

Procedure:

A small amount of the dry, powdered sample is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the point at which the first drop of liquid appears to the

temperature at which the entire sample is liquid is recorded as the melting point. For 1,1'-
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ferrocenedicarboxylic acid, decomposition is observed at temperatures above 300 °C.

Determination of Solubility
A qualitative and semi-quantitative determination of solubility can be performed as follows.

Procedure:

To a small, known volume of the solvent in a vial, add a small, accurately weighed amount

of 1,1'-ferrocenedicarboxylic acid.

Stir or sonicate the mixture at a constant temperature for a set period to ensure

equilibrium is reached.

Visually inspect for the presence of undissolved solid.

If the solid dissolves completely, add more solute in known increments until saturation is

reached.

If the solid is insoluble, the experiment can be repeated with different solvents. For

quantitative analysis, the saturated solution can be filtered, and the concentration of the

dissolved solute determined by a suitable analytical technique (e.g., UV-Vis spectroscopy

after derivatization, or titration).

Visualized Workflows
Synthesis of 1,1'-Ferrocenedicarboxylic Acid via
Hydrolysis
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Reactants

Reaction Work-up Product

1,1'-Bis(ethoxycarbonyl)ferrocene

Heat at 70-75 °C
(2 hours)NaOH Solution

Ethanol

Cool and Filter Acidify Filtrate (HCl) Suction Filtration Crude 1,1'-Ferrocenedicarboxylic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,1'-Ferrocenedicarboxylic Acid via hydrolysis.

Purification of 1,1'-Ferrocenedicarboxylic Acid by
Recrystallization

Starting Material Dissolution Precipitation Isolation Final Product

Crude 1,1'-Ferrocenedicarboxylic Acid Dissolve in hot
NaOH solution

Filter to remove
insoluble impurities

Add HCl to
re-precipitate Cool slowly Collect crystals

by filtration
Wash with
cold water Dry under vacuum Pure 1,1'-Ferrocenedicarboxylic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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